1-Azabicyclo[2.2.2]oct-3-yl 3,4-dimethoxybenzoate

• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol
• IUPAC Name: 1-azabicyclo[2.2.2]octan-3-yl 3,4-dimethoxybenzoate
• InChI: InChI=1S/C16H21NO4/c1-19-13-4-3-12(9-14(13)20-2)16(18)21-15-10-17-7-5-11(15)6-8-17/h3-4,9,11,15H,5-8,10H2,1-2H3
• InChI Key: JFAJOGLBGXCMLX-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)OC2CN3CCC2CC3)OC

Description

1-Azabicyclo[2.2.2]oct-3-yl 3,4-dimethoxybenzoate, also known as QNB, is a chemical compound that has been extensively studied for its potential use in scientific research. QNB is a muscarinic acetylcholine receptor antagonist that has been shown to have a variety of effects on the body.

Mechanism of Action

1-Azabicyclo[2.2.2]oct-3-yl 3,4-dimethoxybenzoate acts as a competitive antagonist at the muscarinic acetylcholine receptor. It binds to the receptor and prevents the binding of acetylcholine, which is the natural ligand for the receptor. This results in a decrease in the activity of the receptor and the physiological processes that it regulates.
Biochemical and Physiological Effects:
1-Azabicyclo[2.2.2]oct-3-yl 3,4-dimethoxybenzoate has been shown to have a variety of effects on the body. It can cause a decrease in heart rate, blood pressure, and gastrointestinal motility. It can also cause dilation of the pupils and dryness of the mouth. 1-Azabicyclo[2.2.2]oct-3-yl 3,4-dimethoxybenzoate has been used to study the effects of muscarinic receptor antagonists on the central nervous system, cardiovascular system, and other physiological processes.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Azabicyclo[2.2.2]oct-3-yl 3,4-dimethoxybenzoate in lab experiments is that it is a well-characterized compound that has been extensively studied. This makes it a useful reference compound for testing the binding affinity of other compounds to the muscarinic acetylcholine receptor. However, one limitation of using 1-Azabicyclo[2.2.2]oct-3-yl 3,4-dimethoxybenzoate is that it is a non-selective antagonist that binds to all five subtypes of muscarinic receptors. This can make it difficult to study the effects of specific subtypes of muscarinic receptors.

Future Directions

There are many future directions for research on 1-Azabicyclo[2.2.2]oct-3-yl 3,4-dimethoxybenzoate and muscarinic receptors. One direction is to develop more selective muscarinic receptor antagonists that can be used to study the effects of specific subtypes of muscarinic receptors. Another direction is to study the role of muscarinic receptors in various physiological processes and diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, research could be done to develop new drugs that target muscarinic receptors for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-Azabicyclo[2.2.2]oct-3-yl 3,4-dimethoxybenzoate involves the reaction of 3,4-dimethoxybenzoyl chloride with 1-azabicyclo[2.2.2]octane in the presence of a base such as triethylamine. The resulting product is purified through recrystallization to obtain 1-Azabicyclo[2.2.2]oct-3-yl 3,4-dimethoxybenzoate in a pure form.

Scientific Research Applications

1-Azabicyclo[2.2.2]oct-3-yl 3,4-dimethoxybenzoate has been used extensively in scientific research to study the muscarinic acetylcholine receptor. It is commonly used as a reference compound for testing the binding affinity of other compounds to the receptor. 1-Azabicyclo[2.2.2]oct-3-yl 3,4-dimethoxybenzoate has also been used to study the effects of muscarinic receptor antagonists on the central nervous system, cardiovascular system, and other physiological processes.